6-β-Hydroxycortisol Sulfate
6-β-Hydroxycortisol Sulfate
Brand Name:
Vulcanchem
CAS No.:
53587-06-7
VCID:
VC0042759
InChI:
InChI=1S/C21H30O9S/c1-19-5-3-11(22)7-14(19)15(23)8-12-13-4-6-21(26,17(25)10-30-31(27,28)29)20(13,2)9-16(24)18(12)19/h7,12-13,15-16,18,23-24,26H,3-6,8-10H2,1-2H3,(H,27,28,29)/t12-,13-,15+,16-,18+,19-,20-,21-/m0/s1
SMILES:
CC12CCC(=O)C=C1C(CC3C2C(CC4(C3CCC4(C(=O)COS(=O)(=O)O)O)C)O)O
Molecular Formula:
C21H30O9S
Molecular Weight:
458.522
6-β-Hydroxycortisol Sulfate
CAS No.: 53587-06-7
Reference Standards
VCID: VC0042759
Molecular Formula: C21H30O9S
Molecular Weight: 458.522
CAS No. | 53587-06-7 |
---|---|
Product Name | 6-β-Hydroxycortisol Sulfate |
Molecular Formula | C21H30O9S |
Molecular Weight | 458.522 |
IUPAC Name | [2-oxo-2-[(6R,8S,9S,10R,11S,13S,14S,17R)-6,11,17-trihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl] hydrogen sulfate |
Standard InChI | InChI=1S/C21H30O9S/c1-19-5-3-11(22)7-14(19)15(23)8-12-13-4-6-21(26,17(25)10-30-31(27,28)29)20(13,2)9-16(24)18(12)19/h7,12-13,15-16,18,23-24,26H,3-6,8-10H2,1-2H3,(H,27,28,29)/t12-,13-,15+,16-,18+,19-,20-,21-/m0/s1 |
Standard InChIKey | DHXWQUUKVSNJDI-UJXAPRPESA-N |
SMILES | CC12CCC(=O)C=C1C(CC3C2C(CC4(C3CCC4(C(=O)COS(=O)(=O)O)O)C)O)O |
Synonyms | 6-β-Hydroxycortisol Monosulfate |
Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume